Cas no 1082066-30-5 (2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile)

• Product Name: 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile
• CAS No: 1082066-30-5
• MF: C₁₆H₂₂BNO₂
• MW: 271.16238451004
• MDL: MFCD19689513
• CID: 1091880
• PubChem ID: 59322050
• Update Time: 2025-10-15

2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile
• 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile
• 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanenitrile
• Z2044805300
• 1082066-30-5
• XJOJSFBFKRCJTK-UHFFFAOYSA-N
• I+/-,I+/--Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetonitrile
• EN300-12579416
• AS-76758
• 2-methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propionitrile
• DTXSID901136716
• D94883
• AKOS022178807
• AM84948
• Benzeneacetonitrile,,-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• A1-00718
• SCHEMBL1557940
• MFCD19689513
• CS-0154960
• 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propionitrile

• MDL： MFCD19689513
• Inchi： 1S/C16H22BNO2/c1-14(2,11-18)12-7-9-13(10-8-12)17-19-15(3,4)16(5,6)20-17/h7-10H,1-6H3
• InChI Key： XJOJSFBFKRCJTK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(C#N)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1743591g/mol
• Monoisotopic Mass: 271.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile

Comprehensive Overview of 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile (CAS No. 1082066-30-5)

2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile (CAS No. 1082066-30-5) is a highly specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique dioxaborolane ring coupled with a cyano-functionalized aromatic system, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular structure combines the stability of tetramethyl dioxaborolane with the reactivity of a nitrile group, enabling applications in drug discovery and advanced polymer development.

The growing demand for boron-containing compounds in medicinal chemistry has placed CAS 1082066-30-5 at the forefront of research. Scientists frequently search for "boronic ester synthesis" or "nitrile-functionalized arylboronates" to explore its role in creating targeted therapeutics. Recent studies highlight its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrading disease-causing proteins. Additionally, its compatibility with green chemistry protocols aligns with the industry’s shift toward sustainable synthesis methods.

From a technical perspective, 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanenitrile exhibits excellent stability under ambient conditions, though storage under inert atmospheres is recommended for long-term preservation. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor for high-yield coupling reactions. Researchers often inquire about "optimized Suzuki coupling conditions for dioxaborolane derivatives" or "handling nitrile-boronate hybrids," reflecting its niche yet expanding applications.

In material science, this compound serves as a precursor for π-conjugated polymers used in organic electronics. Its arylboronate moiety facilitates precise polymerization control, addressing queries like "boron-based monomers for OLEDs." With the rise of flexible electronics and bioimaging probes, CAS 1082066-30-5 continues to attract interdisciplinary interest. Regulatory-compliant suppliers emphasize its non-hazardous classification, ensuring seamless procurement for academic and industrial labs.

Future directions for 1082066-30-5 include exploring its utility in covalent organic frameworks (COFs) and photoredox catalysis. As the scientific community prioritizes atom-economical reactions, this compound’s efficiency in C–C bond formation positions it as a staple for next-generation synthetic strategies. Its integration into AI-driven drug discovery platforms further underscores its relevance in modern chemistry.